Cas no 941912-41-0 (N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide)

• Product Name: N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide
• CAS No: 941912-41-0
• MF: C₁₆H₂₄N₂O₃S
• MW: 324.438363075256
• CID: 6551691
• Update Time: 2025-11-03

N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide
• N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]propane-2-sulfonamide

• Inchi： 1S/C16H24N2O3S/c1-11(2)10-18-15-7-6-14(17-22(20,21)12(3)4)9-13(15)5-8-16(18)19/h6-7,9,11-12,17H,5,8,10H2,1-4H3
• InChI Key： HPUDRSOSOZTSES-UHFFFAOYSA-N
• SMILES： CC(S(NC1C=CC2=C(C=1)CCC(=O)N2CC(C)C)(=O)=O)C

Additional information on N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide

N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide (CAS No. 941912-41-0): A Comprehensive Overview

N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide (CAS No. 941912-41-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique quinoline scaffold, which is known for its diverse biological activities. The compound's structure includes a 2-methylpropyl group and a 2-sulfonamide moiety, both of which contribute to its pharmacological properties.

The quinoline core in N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide is a well-known motif in medicinal chemistry, often associated with antimalarial and antibacterial activities. The presence of the sulfonamide group further enhances the compound's potential as an inhibitor of various enzymes and receptors. Recent studies have shown that this compound exhibits potent activity against specific enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases.

In terms of its chemical structure, N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide is characterized by its tetrahydroquinoline ring system and the sulfonamide functional group. The tetrahydroquinoline ring provides the compound with enhanced solubility and stability, which are crucial for its bioavailability and therapeutic efficacy. The 2-methylpropyl substituent adds to the lipophilicity of the molecule, potentially improving its cell membrane permeability.

Recent research has focused on the pharmacological properties of N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide. Studies have demonstrated that this compound possesses significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promise in modulating the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses.

One of the key areas of interest in the development of N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide is its potential use in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can effectively reduce inflammation in animal models of these diseases without causing significant side effects. These findings have led to increased interest in advancing this compound into clinical trials.

The synthesis of N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropane-2-sulfonamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. The process typically starts with the formation of the tetrahydroquinoline ring system through a series of condensation and reduction reactions. The subsequent introduction of the sulfonamide group is achieved through sulfonation reactions followed by amide formation with the appropriate amine.

In addition to its anti-inflammatory properties, N-1-(2-methylpropyl)-2-oxyo--tetrahydroquinolin--ylpropane--sulfonamide has also been investigated for its potential antitumor effects. Preliminary studies have shown that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and blocking cell cycle progression. These findings suggest that N--(methylpropyl)--oxyo--tetrahydroquinolin--ylpropane--sulfonamide may have dual therapeutic applications as both an anti-inflammatory and an anticancer agent.

The safety profile of N--(methylpropyl)--oxyo--tetrahydroquinolin--ylpropane--sulfonamide has been evaluated through various toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential interactions with other medications.

In conclusion, N--(methylpropyl)--oxyo--tetrahydroquinolin--ylpropane--sulfonamide (CAS No. 941912-) represents a promising candidate for the development of new therapeutic agents targeting inflammatory diseases and potentially cancer. Its unique chemical structure and multifaceted biological activities make it an attractive molecule for further investigation and clinical development.